8-Iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one

• IUPAC Name: 8-iodo-2,3,4,5-tetrahydropyrrolo[1,2-a][1,4]diazepin-1-one
• InChI: InChI=1S/C8H9IN2O/c9-6-4-7-8(12)10-2-1-3-11(7)5-6/h4-5H,1-3H2,(H,10,12)
• InChI Key: UMKZVJBIUNNZPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=CC(=CN2C1)I
• Molecular Formula: C8H9IN2O
• Molecular Weight: 276.07 g/mol
• CAS RN: 1416221-54-9

Description

Synthesis Analysis

The synthesis of heterocyclic compounds such as pyrimido[4,5-e][1,4]diazepin-7(6H)-ones involves a multi-step process starting from 4,6-dichloropyrimidine aldehyde. The process includes the use of N-substituted amino acid esters and amines to construct the core structure of the diazepine ring. This method allows for the introduction of various substituents, enabling the creation of a diverse library of compounds. The synthesis strategy is efficient and has been used to produce a 33-membered library of these compounds with good to excellent yields, indicating the robustness of the methodology .

Molecular Structure Analysis

The molecular structure of related compounds, such as 4,5-dihydro-1,8-diphenyl-3H-pyrrolo[1,2-d][1,4]diazepine, has been elucidated using X-ray crystallography. The analysis reveals that these compounds can exist in different forms, such as the neutral form and the protonated perchlorate form. The crystallographic data provide insights into the molecular geometry, including bond lengths and angles, which are crucial for understanding the chemical behavior of these molecules. The solved structures show that the acid-base interconversion products form two distinct delocalized systems, which could have implications for their reactivity and interactions .

Chemical Reactions Analysis

Although the provided data does not detail specific chemical reactions involving 8-Iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one, the general reactivity of diazepine derivatives can be inferred. These compounds typically exhibit reactivity consistent with their functional groups, which can participate in various chemical transformations. The presence of a diazepine core and substituents such as iodine atoms would likely influence the electrophilic and nucleophilic properties of the molecule, affecting its participation in substitution reactions, coupling reactions, and potential interactions with biological targets .

Physical and Chemical Properties Analysis

The physical and chemical properties of diazepine derivatives are influenced by their molecular structure. The presence of heteroatoms and substituents affects properties such as solubility, melting point, and stability. The crystallographic data provide information on the density and molecular packing of these compounds, which can be related to their solid-state properties. The delocalized systems observed in the protonated forms suggest potential for varied electronic properties, which could be relevant for applications in materials science or pharmaceuticals. However, specific data on the physical and chemical properties of 8-Iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one is not provided in the papers .

Scientific Research Applications

Synthesis and Biological Activity

8-Iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one is a compound that belongs to the broader class of 2,3-benzodiazepines and 1,4-diazepines, known for their significant biological activities. These compounds, including pyrrole-fused derivatives, have been synthesized and studied over the past 30 years, highlighting their potential in drug discovery, particularly in treating various diseases with no current remedy, such as certain cancers, and in combating multiresistant pathogens due to their antibacterial properties (Földesi, Volk, & Milen, 2018).

1,4-Diazepines, including compounds structurally related to 8-Iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one, have been associated with a wide range of biological activities. These activities span antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer effects, underscoring their importance in the pharmaceutical sector. The diverse biological activities of 1,4-diazepine derivatives position them as promising candidates for further exploration in drug development (Rashid et al., 2019).

Environmental Impact and Transformation

Beyond their pharmacological relevance, benzodiazepine derivatives, to which 8-Iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one is related, have been identified as emerging environmental contaminants. Research focusing on their environmental occurrence, fate, and transformation, particularly in water treatment processes, is crucial. Such studies reveal the presence of these compounds across various environmental matrices, including hospital effluents and surface waters, highlighting the challenges in removing these recalcitrant contaminants from the environment. The development of effective water treatment solutions, including biological and photochemical treatments followed by adsorption to activated carbon, has been demonstrated to achieve high removal efficiencies, marking an essential step toward mitigating their environmental impact (Kosjek et al., 2012).

Safety and Hazards

The safety information, including GHS pictogram, signal word, precautionary statements, UN#, class, hazard statements, and packing group, for “8-Iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one” are not specified.